Cas no 916975-92-3 (4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole)

• Product Name: 4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole
• CAS No: 916975-92-3
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• MDL: MFCD31544310
• CID: 846986
• PubChem ID: 17748206
• Update Time: 2025-04-19

4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(3-nitro-5-(trifluoromethyl)phenyl)-1H-imidazole
• 4-Methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]-1H-imidazole
• 1H-IMidazole, 4-Methyl-1-[3-nitro-5-(trifluoroMethyl)phenyl]
• 1H-Imidazole, 4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]-
• 4-methyl-1-(3-nitro-5-trifluoromethyl-phenyl)-1H-imidazole
• 4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole
• Tacrolimus（FK-507）
• DTXSID80589949
• NS00006751
• 916975-92-3
• AMY22021
• SCHEMBL1505909
• BR76KC6BSK
• EC 700-566-5
• AKOS016013452
• 1H-Imidazole, 4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]-
• DTXCID40540713
• DB-358363

• MDL： MFCD31544310
• Inchi： 1S/C11H8F3N3O2/c1-7-5-16(6-15-7)9-2-8(11(12,13)14)3-10(4-9)17(18)19/h2-6H,1H3
• InChI Key： JMLCVCGQBRZYOZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)N1C=NC(C)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 271.05686099g/mol
• Monoisotopic Mass: 271.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 362.6±42.0 °C at 760 mmHg
• Flash Point: 173.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles